1-(4-Fluorophenoxy)-2,4-dinitrobenzene
Overview
Description
1-(4-Fluorophenoxy)-2,4-dinitrobenzene (FDNB) is a chemical compound that is widely used in scientific research, particularly in the field of biochemistry and physiology. FDNB is a fluorinated nitroaromatic compound that is used for a variety of purposes in laboratory experiments, including as a reagent for protein and peptide synthesis, as a fluorescent probe for imaging, and as a substrate for enzyme assays. FDNB is also used in the study of enzyme structure and function, and as a tool for determining the effects of drugs on physiological processes.
Scientific Research Applications
Characterization and Quantitative Analysis
1-(4-Fluorophenoxy)-2,4-dinitrobenzene has been utilized in the characterization of phenols. The reaction of phenols with fluoro-2,4-dinitrobenzene, when catalyzed by triethylamine in dimethylformamide, proves clean and quick. This process is ideal for phenol characterization, yielding 2,4-dinitrophenyl ethers that crystallize well. These ethers are applicable in spectrophotometric and colorimetric quantitative analyses, among other purposes (Lehmann, 1971).
Protein and Amino Acid Analysis
The compound's reaction with cysteine and its utility for the end-group and sequential analysis of proteins highlight its role in studying the mechanism of action of toxicants functioning as alkylating agents (Burchfield, 1958). Additionally, its reactivity with NH-heteroaromatic compounds to form N-2,4-dinitrophenyl derivatives demonstrates its versatility in creating stable charge-transfer complexes, beneficial for analyzing NH-heterocyclic compounds and proteins (Wilshire, 1966).
Tumor Promotion Studies
Research has shown that 1-fluoro-2,4-dinitrobenzene acts as a potent tumor-promoting agent in mice when applied topically, suggesting its potential for studying the relationship between tumor promotion and the immune system disturbance in sensitive animals (Bock et al., 1969).
Serum Amino Acid Determination
The compound's reaction with amino acids has been explored for serum amino acid assay procedures, providing a method for colorimetric analysis after reaction under specific conditions, thus offering a valuable tool for clinical chemistry applications (Rapp, 1963).
Modification of Functional Groups in Proteins
1-Fluoro-2,4-dinitrobenzene and related substances can modify various functional groups in proteins, such as thiol, imidazole, α- and ε-amino, and phenolic groups. This modification is significant for studying proteins' tertiary structure and functional analysis, providing insights into the effects of these modifications on properties like catalytic activity or substrate and cofactor binding (Hirs, 1967).
Mechanism of Action
Target of Action
A structurally similar compound, s-3-(4-fluorophenoxy)-2-hydroxy-2-methyl-n-[4-nitro-3-(trifluoromethyl)phenyl]propanamide, is known to interact with the androgen receptor .
Mode of Action
This interaction could potentially lead to changes in gene expression and subsequent cellular responses .
Biochemical Pathways
If the compound interacts with the androgen receptor, it could potentially affect pathways related to androgen signaling .
Result of Action
If the compound interacts with the androgen receptor, it could potentially lead to changes in gene expression and subsequent cellular responses .
properties
IUPAC Name |
1-(4-fluorophenoxy)-2,4-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2O5/c13-8-1-4-10(5-2-8)20-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKMOMHWTRWMDBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20295456 |
Source
|
| Record name | 1-(4-fluorophenoxy)-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20295456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1033-02-9 |
Source
|
| Record name | NSC102046 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102046 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(4-fluorophenoxy)-2,4-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20295456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid](/img/structure/B1347509.png)
